Cas no 163843-05-8 ((2Z)-2-pentylidenecyclopentanone)

• Product Name: (2Z)-2-pentylidenecyclopentanone
• CAS No: 163843-05-8
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 3142622
• PubChem ID: 1621051
• Update Time: 2025-10-29

(2Z)-2-pentylidenecyclopentanone Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-pentylidenecyclopentanone
• DTXSID40860180
• Cyclopentanone, 2-pentylidene-, (Z)-
• (Z)-2-pentylidenecyclopentanone
• UNII-A8EAL80YA7
• BBL028692
• (2Z)-2-pentylidenecyclopentan-1-one
• 163843-05-8
• CS-0336941
• SCHEMBL1042088
• 2-Pentylidenecyclopentanone, (2Z)-
• starbld0037304
• STL371298
• Cyclopentanone, 2-pentylidene-, (2Z)-
• Q27273770
• A8EAL80YA7
• AKOS006242588
• (Z)-2-Pentylidenecyclopentan-1-one
• SCHEMBL25320364
• VS-08908

• Inchi： 1S/C10H16O/c1-2-3-4-6-9-7-5-8-10(9)11/h6H,2-5,7-8H2,1H3/b9-6-
• InChI Key： YZKUNNFZLUCEET-TWGQIWQCSA-N
• SMILES： O=C1CCC/C/1=C/CCCC

Computed Properties

• Exact Mass: 152.120115130Da
• Monoisotopic Mass: 152.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on (2Z)-2-pentylidenecyclopentanone

Professional Introduction to (2Z)-2-pentylidenecyclopentanone (CAS No. 163843-05-8)

(2Z)-2-pentylidenecyclopentanone, with the CAS number 163843-05-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopentanone core and pentylidene substituent, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The structural framework of (2Z)-2-pentylidenecyclopentanone consists of a five-membered cyclopentanone ring substituted with a pentylidene group at the 2-position. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for various chemical transformations. The (2Z) configuration indicates the geometry of the double bond, which plays a crucial role in determining the compound's reactivity and interactions with biological targets.

In recent years, there has been growing interest in the synthesis and functionalization of cyclopentanone derivatives due to their potential as intermediates in the development of novel pharmaceuticals. The presence of the pentylidene group in (2Z)-2-pentylidenecyclopentanone enhances its versatility, allowing for further modifications that can tailor its biological activity. Researchers have explored various synthetic routes to access this compound, including cross-coupling reactions, cyclization processes, and oxidation strategies.

One of the most compelling aspects of (2Z)-2-pentylidenecyclopentanone is its utility as a building block in medicinal chemistry. The cyclopentanone moiety is known to exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability. These characteristics make it an attractive candidate for further derivatization to create bioactive molecules. Recent studies have demonstrated the incorporation of this scaffold into various drug candidates targeting different therapeutic areas, such as anti-inflammatory and anti-cancer agents.

The reactivity of (2Z)-2-pentylidenecyclopentanone also makes it a valuable tool in synthetic organic chemistry. The double bond in the pentylidene group can be selectively modified through various reactions, such as hydrogenation, oxidation, and functionalization with electrophiles or nucleophiles. These transformations allow chemists to fine-tune the structure of the molecule, enabling the synthesis of complex derivatives with tailored properties.

Advances in computational chemistry have further enhanced the understanding of (2Z)-2-pentylidenecyclopentanone's behavior. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers predict potential binding modes and optimize drug-like properties. These computational approaches are complemented by experimental techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry, which provide detailed structural information about the compound and its derivatives.

The pharmacological potential of (2Z)-2-pentylidenecyclopentanone has been explored through several preclinical studies. Researchers have investigated its effects on enzymes and receptors relevant to various diseases, including inflammation-related disorders and neoplasms. While these studies are still in early stages, they highlight the compound's promise as a lead molecule for drug discovery. Further research is needed to fully elucidate its mechanism of action and assess its therapeutic efficacy.

Synthetic methodologies for accessing (2Z)-2-pentylidenecyclopentanone continue to evolve, driven by the demand for more efficient and sustainable processes. Green chemistry principles have been increasingly applied to these synthetic routes, aiming to minimize waste and reduce environmental impact. Catalytic methods, particularly those involving transition metals, have shown great promise in facilitating key transformations while maintaining high selectivity and yield.

The versatility of (2Z)-2-pentylidenecyclopentanone extends beyond pharmaceutical applications. It has also been utilized in materials science and agrochemical research due to its unique structural features. For instance, derivatives of this compound have been investigated as potential precursors for polymers with enhanced mechanical properties or as intermediates in the synthesis of novel pesticides.

In conclusion, (2Z)-pentylidenecyclopentanone (CAS No. 163843-05-8) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its structural features make it a valuable scaffold for drug discovery, while its reactivity allows for diverse synthetic modifications. As research continues to uncover new possibilities for this compound, it is likely to remain a cornerstone in both academic and industrial chemistry.